2-chloropyrimidine-5-carbonyl Chloride
Overview
Description
2-Chloropyrimidine-5-carbonyl chloride is a chemical compound with the molecular formula C5H2Cl2N2O . It has a molecular weight of 176.988 . The compound is typically 95% pure .
Synthesis Analysis
The synthesis of 2-chloropyrimidine derivatives involves the reaction of 2,4,6 trichloropyrimidine with aromatic amines or amides . The solid formed, consisting of 2-chloropyrimidine and sodium chloride, is collected by filtration and washed thoroughly with ether to dissolve all the 2-chloropyrimidine .Molecular Structure Analysis
The InChI code for 2-chloropyrimidine-5-carbonyl chloride is 1S/C5H2Cl2N2O/c6-4(10)3-1-8-5(7)9-2-3/h1-2H . The compound contains two nitrogen atoms at positions 1 and 3 of the six-membered ring .Chemical Reactions Analysis
2-Chloropyrimidine undergoes cobalt-catalyzed cross-coupling reaction with aryl halides . A method for the synthesis of 2-substituted pyrimidine-5-carboxylic esters involves the reaction of the sodium salt of 3,3-dimethoxy-2-methoxycarbonylpropen-1-ol with a variety of amidinium salts .Physical And Chemical Properties Analysis
2-Chloropyrimidine-5-carbonyl chloride is a moisture-sensitive compound . It is incompatible with strong bases . The decomposition of this compound can produce hazardous products such as carbon monoxide (CO), carbon dioxide (CO2), sulfur oxides, and hydrogen chloride .Scientific Research Applications
Anti-Inflammatory Applications
Pyrimidines, including 2-chloropyrimidine-5-carbonyl Chloride, have been found to exhibit a range of pharmacological effects, including anti-inflammatory properties . They can inhibit the expression and activities of certain vital inflammatory mediators, such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Antibacterial Applications
Pyrimidines are also known for their antibacterial properties . They can be used in the development of new drugs to combat bacterial infections.
Antiviral Applications
The antiviral properties of pyrimidines make them useful in the treatment of various viral diseases .
Antifungal Applications
Pyrimidines, including 2-chloropyrimidine-5-carbonyl Chloride, can also be used in the treatment of fungal infections due to their antifungal properties .
Antituberculosis Applications
Pyrimidines have been found to have antituberculosis effects, making them potential candidates for the development of new antituberculosis drugs .
Synthesis of Novel Pyrimidine Analogs
2-chloropyrimidine-5-carbonyl Chloride can be used in the synthesis of novel pyrimidine analogs with enhanced anti-inflammatory activities and minimum toxicity . This can lead to the development of new drugs with improved efficacy and safety profiles.
Mechanism of Action
Target of Action
The primary targets of 2-chloropyrimidine-5-carbonyl chloride are cyclooxygenase (COX) enzymes . These enzymes play a crucial role in the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation .
Mode of Action
2-Chloropyrimidine-5-carbonyl chloride interacts with its targets by suppressing the activity of COX-1 and COX-2 enzymes . This leads to a reduction in the generation of prostaglandin E2 (PGE2), a potent inflammatory mediator . The compound’s mode of action is similar to that of non-steroidal anti-inflammatory drugs (NSAIDs), which also inhibit COX enzymes .
Biochemical Pathways
The compound affects the arachidonic acid pathway, which is responsible for the production of prostaglandins . By inhibiting COX enzymes, 2-chloropyrimidine-5-carbonyl chloride reduces the production of PGE2, thereby mitigating the inflammatory response .
Result of Action
The inhibition of COX enzymes and the subsequent reduction in PGE2 production result in anti-inflammatory effects . This can help alleviate symptoms in conditions characterized by inflammation.
Safety and Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It can cause skin irritation and serious eye irritation . It may also cause respiratory irritation . Safety measures include wearing personal protective equipment, ensuring adequate ventilation, and avoiding contact with skin, eyes, and clothing .
Future Directions
Research developments in the syntheses of pyrimidines have shown that a large number of pyrimidines exhibit potent anti-inflammatory effects . Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity .
properties
IUPAC Name |
2-chloropyrimidine-5-carbonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2N2O/c6-4(10)3-1-8-5(7)9-2-3/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUYQWJULYXCBAV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=N1)Cl)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40442682 | |
Record name | 2-Chloropyrimidine-5-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40442682 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloropyrimidine-5-carbonyl Chloride | |
CAS RN |
110099-99-5 | |
Record name | 2-Chloropyrimidine-5-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40442682 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Chloro-5-pyrimidinecarbonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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